Cas no 83559-38-0 (4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl-)

• Product name: 4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl-
• CAS No: 83559-38-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 732084
• PubChem ID: 246516

4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl-
• 2,6-dimethyl-2-phenyl-1,3-dioxin-4-one
• 2,6-Dimethyl-2-phenyl-2H,4H-1,3-dioxin-4-one
• 83559-38-0
• DTXSID90289180
• NSC-59683
• NSC59683

• Inchi： InChI=1S/C12H12O3/c1-9-8-11(13)15-12(2,14-9)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： UQEFKFBMJSKSTD-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)OC(O1)(C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.528